1,1',3',5'-tetramethyl-5-[3-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,4-triazol-5-yl]-1H,1'H-3,4'-bipyrazole

• IUPAC Name: 3-methyl-5-[2-methyl-5-(1,3,5-trimethylpyrazol-4-yl)pyrazol-3-yl]-1-(2,2,2-trifluoroethyl)-1,2,4-triazole
• InChI: InChI=1S/C15H18F3N7/c1-8-13(9(2)23(4)20-8)11-6-12(24(5)22-11)14-19-10(3)21-25(14)7-15(16,17)18/h6H,7H2,1-5H3
• InChI Key: KBOCDWVVNXTNLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)C2=NN(C(=C2)C3=NC(=NN3CC(F)(F)F)C)C
• Molecular Formula: C15H18F3N7
• Molecular Weight: 353.35 g/mol

Description

Synthesis Analysis The synthesis of this compound involves intricate chemical processes, which can include the formation of bipyrazole frameworks through template-controlled reactions. Similar compounds, such as metal bipyrazolates, are synthesized using reactions that involve specific precursors to achieve desired structures, demonstrating the complex interplay of factors in their synthesis (Zhang & Kitagawa, 2008).

Molecular Structure Analysis The structural analysis of these compounds is crucial for understanding their properties. X-ray diffraction methods often prove these structures, elucidating their intricate designs and the spatial arrangement of atoms. This analysis can reveal supramolecular isomerism and framework flexibility, which are essential for their functions and stability (Zhang & Kitagawa, 2008).

Chemical Reactions and Properties Chemical reactions involving these compounds can lead to a range of products, indicating their reactivity and potential for further chemical modifications. For instance, reactions with chloroform can produce complex mixtures, highlighting their chemical versatility (Boltacheva et al., 2012).

Physical Properties Analysis The physical properties, such as thermal stability and adsorption characteristics, are influenced by their molecular structure. For example, metal bipyrazolates exhibit chemical and thermal stability up to 300-500 degrees Celsius, alongside exceptional framework flexibility, crucial for their potential applications (Zhang & Kitagawa, 2008).

Chemical Properties Analysis The chemical properties, including reactivity with other substances and stability under various conditions, are central to understanding these compounds' applications. Their interaction with unsaturated hydrocarbons, facilitated by unsaturated metal clusters, reveals the potential for catalysis and storage applications (Zhang & Kitagawa, 2008).